Cas no 1805227-81-9 (Methyl 3-chloro-4-fluoropyridine-2-acetate)

Methyl 3-chloro-4-fluoropyridine-2-acetate is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its structure, featuring both chloro and fluoro substituents on the pyridine ring, enhances reactivity and selectivity in cross-coupling reactions, making it a valuable intermediate for constructing complex heterocyclic frameworks. The ester functional group further facilitates derivatization, enabling efficient conversion to amides, acids, or other esters. This compound exhibits high purity and stability under standard storage conditions, ensuring consistent performance in synthetic applications. Its versatility and well-defined reactivity profile make it a preferred choice for researchers developing bioactive molecules or specialty chemicals.
Methyl 3-chloro-4-fluoropyridine-2-acetate structure
1805227-81-9 structure
Product Name:Methyl 3-chloro-4-fluoropyridine-2-acetate
CAS No:1805227-81-9
MF:C8H7ClFNO2
MW:203.598084688187
CID:4902603
Update Time:2025-05-28

Methyl 3-chloro-4-fluoropyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-chloro-4-fluoropyridine-2-acetate
    • Inchi: 1S/C8H7ClFNO2/c1-13-7(12)4-6-8(9)5(10)2-3-11-6/h2-3H,4H2,1H3
    • InChI Key: WCRNNRVQGDGSHB-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CN=C1CC(=O)OC)F

Computed Properties

  • Exact Mass: 203.0149343 g/mol
  • Monoisotopic Mass: 203.0149343 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 39.2
  • Molecular Weight: 203.60

Methyl 3-chloro-4-fluoropyridine-2-acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029010390-250mg
Methyl 3-chloro-4-fluoropyridine-2-acetate
1805227-81-9 95%
250mg
$980.00 2022-04-01
Alichem
A029010390-1g
Methyl 3-chloro-4-fluoropyridine-2-acetate
1805227-81-9 95%
1g
$2,808.15 2022-04-01

Additional information on Methyl 3-chloro-4-fluoropyridine-2-acetate

Comprehensive Overview of Methyl 3-chloro-4-fluoropyridine-2-acetate (CAS No. 1805227-81-9)

Methyl 3-chloro-4-fluoropyridine-2-acetate (CAS No. 1805227-81-9) is a high-value fluorinated pyridine derivative widely utilized in pharmaceutical and agrochemical research. Its unique structural features, including the chloro and fluoro substituents, make it a critical intermediate for synthesizing bioactive compounds. With the growing demand for heterocyclic building blocks in drug discovery, this compound has gained significant attention for its versatility in medicinal chemistry applications.

The compound's CAS number 1805227-81-9 is frequently searched in scientific databases, reflecting its relevance in modern organic synthesis. Researchers often explore its reactivity in cross-coupling reactions or as a precursor for kinase inhibitors, aligning with trends in targeted cancer therapies. Recent publications highlight its role in developing next-generation pharmaceuticals, particularly in optimizing ADME properties (Absorption, Distribution, Metabolism, Excretion) of lead compounds.

From a synthetic perspective, Methyl 3-chloro-4-fluoropyridine-2-acetate offers distinct advantages due to its balanced lipophilicity and electronic effects. The methyl ester moiety provides a handle for further derivatization, while the halogenated pyridine core enables diverse functionalization via metal-catalyzed reactions. These characteristics resonate with current industry focus on fragment-based drug design and late-stage diversification strategies.

Environmental and regulatory considerations are increasingly shaping the use of such halogenated intermediates. The compound's fluorine atom contributes to metabolic stability—a key concern in drug development pipelines. Analytical methods for purity assessment (e.g., HPLC, GC-MS) and structural confirmation (NMR, HRMS) are frequently discussed topics among researchers working with this material.

Supply chain dynamics for CAS 1805227-81-9 reflect broader trends in fine chemical manufacturing. With pharmaceutical companies prioritizing scalable synthesis routes, suppliers are optimizing production processes to meet demand while ensuring batch-to-batch consistency. This aligns with the industry's shift toward continuous flow chemistry and green chemistry principles.

Emerging applications of Methyl 3-chloro-4-fluoropyridine-2-acetate extend to material science, where its aromatic heterocycle serves as a component in organic electronic materials. The compound's electron-withdrawing groups make it particularly interesting for designing n-type semiconductors—a hot topic in flexible electronics research.

Quality control protocols for this compound often emphasize residual solvent analysis and heavy metal screening, addressing stringent requirements in GMP-compliant synthesis. These aspects are crucial for researchers comparing technical-grade vs. pharmaceutical-grade materials for their specific applications.

The structure-activity relationship (SAR) studies involving this derivative frequently appear in patent literature, particularly for central nervous system (CNS) targets. Its blood-brain barrier permeability potential makes it valuable in neuropharmacology research—a field experiencing rapid growth due to increased focus on neurodegenerative diseases.

Storage and handling recommendations for CAS 1805227-81-9 typically highlight moisture-sensitive properties and optimal temperature conditions. These practical considerations are essential for maintaining compound integrity during long-term storage—a common concern voiced in research forums and technical inquiries.

In summary, Methyl 3-chloro-4-fluoropyridine-2-acetate represents a multifaceted chemical tool bridging multiple disciplines. Its continued relevance stems from the intersection of drug discovery needs, material innovation, and synthetic methodology development—all areas experiencing substantial growth in the current scientific landscape.

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